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Compound of Interest

Compound Name: 4-(Bromomethyl)heptane

Cat. No.: B182186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety precautions, handling

protocols, and emergency procedures for 4-(Bromomethyl)heptane (CAS No. 101654-29-9).

This document is intended for laboratory personnel, including researchers, scientists, and

professionals in the field of drug development, who may handle this compound. The guide

details the known physical, chemical, and toxicological properties of 4-
(Bromomethyl)heptane, outlines standard operating procedures for its safe use, and provides

clear instructions for spill management and waste disposal. All quantitative data are presented

in tabular format for ease of reference, and key procedural workflows are visualized using

diagrams.

Chemical and Physical Properties
4-(Bromomethyl)heptane is a halogenated alkane. While extensive experimental data is not

readily available in public literature, the following tables summarize the computed and

predicted properties of this compound. It is crucial to handle this chemical with the assumption

that these values are estimates and may vary.

Table 1: General and Physical Properties of 4-(Bromomethyl)heptane
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Property Value Source

Molecular Formula C₈H₁₇Br [1][2]

Molecular Weight 193.12 g/mol [1]

Appearance
Pale-yellow to Yellow-brown

Liquid
[3]

Boiling Point 190.8 ± 8.0 °C (Predicted) [4][5]

Density 1.108 ± 0.06 g/cm³ (Predicted) [4][5]

Storage Temperature Room Temperature or 2-8 °C [3][4][6]

Table 2: Computed Toxicological and Safety-Related Properties

Property Value Source

XLogP3-AA (Octanol-Water

Partition Coefficient)
4.1 [1]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
0 [2]

Rotatable Bond Count 5 [2]

Exact Mass 192.05136 Da [1]

Topological Polar Surface Area 0 Å² [1]

Heavy Atom Count 9 [2]

Hazard Identification and GHS Classification
4-(Bromomethyl)heptane is classified as a hazardous substance. All personnel must be

thoroughly familiar with its potential dangers before handling.

Table 3: GHS Hazard Classification for 4-(Bromomethyl)heptane
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]

Acute Toxicity, Oral (some

sources)
4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation (some

sources)
1B

H314: Causes severe skin

burns and eye damage[3]

Pictograms:

Signal Word: Warning[1] or Danger[3] (depending on the supplier's classification)

Experimental Protocols
The following protocols are designed to ensure the safe handling of 4-(Bromomethyl)heptane
in a laboratory setting. These should be adapted to the specific requirements of individual

experiments and institutional safety policies.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before beginning any procedure. The minimum

required PPE for handling 4-(Bromomethyl)heptane includes:

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

A face shield should be worn when there is a significant risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

Inspect gloves for any signs of degradation or perforation before use.
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Body Protection: A flame-resistant laboratory coat is required. For larger quantities or

procedures with a higher splash risk, a chemical-resistant apron should be worn over the lab

coat.

Respiratory Protection: All handling of 4-(Bromomethyl)heptane should be performed within

a certified chemical fume hood to avoid inhalation of vapors. If engineering controls are

insufficient, a respirator with an appropriate organic vapor cartridge may be necessary.[7]

General Handling and Storage Protocol
4-(Bromomethyl)heptane is a flammable liquid that is also an irritant. Some sources indicate it

may be corrosive. Therefore, it requires careful handling and storage.

Protocol:

Preparation:

Ensure a certified chemical fume hood is operational.

Clear the work area of all unnecessary items, especially ignition sources.

Have a spill kit readily accessible.

Ensure an emergency eyewash and safety shower are within a 10-second travel distance.

[7]

Handling:

Ground and bond containers when transferring the liquid to prevent static discharge.

Use only non-sparking tools.

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.

Storage:

Store in a tightly closed, properly labeled container.
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Keep in a cool, dry, and well-ventilated area.[7]

Store away from heat, sparks, open flames, and other ignition sources.

Segregate from incompatible materials, such as strong oxidizing agents.
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Caption: Workflow for the safe handling and storage of 4-(Bromomethyl)heptane.
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Spill Cleanup Protocol
In the event of a spill, prompt and appropriate action is critical to mitigate hazards.

Protocol for a small spill (less than 100 mL) within a fume hood:

Alert Personnel: Immediately alert others in the laboratory.

Containment:

If safe to do so, use an inert absorbent material (e.g., vermiculite, sand, or commercial

spill pads) to dike the spill and prevent it from spreading.

Do not use combustible materials like paper towels to absorb the bulk of the spill.

Absorption:

Cover the spill with the absorbent material, working from the outside in.

Collection:

Using non-sparking tools (e.g., a plastic scoop), carefully collect the absorbed material.

Place the material into a labeled, sealable container for hazardous waste.

Decontamination:

Wipe the spill area with a cloth or sponge dampened with a soap and water solution.

Place all contaminated cleaning materials into the hazardous waste container.

Disposal:

Seal and label the hazardous waste container.

Arrange for disposal through your institution's environmental health and safety (EHS)

office.
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For large spills, or any spill outside of a fume hood, evacuate the area immediately and contact

your institution's emergency response team.

Spill Occurs

Alert Personnel

Don Additional PPE if Necessary

Contain Spill with Absorbent Dike

Absorb Spill (Outside-In)

Collect Waste with Non-Sparking Tools

Decontaminate Area with Soap & Water

Package and Label as Hazardous Waste

Contact EHS for Disposal
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Click to download full resolution via product page

Caption: Emergency response workflow for a small chemical spill.

Waste Disposal Protocol
4-(Bromomethyl)heptane and any materials contaminated with it must be disposed of as

hazardous waste.

Protocol:

Segregation:

Collect waste 4-(Bromomethyl)heptane and contaminated materials in a dedicated,

properly labeled hazardous waste container.

This compound is a halogenated organic waste and should not be mixed with non-

halogenated waste streams.

Container:

Use a chemically resistant container with a secure, tight-fitting lid.

Ensure the container is in good condition and not leaking.

Labeling:

Clearly label the container with "Hazardous Waste" and the full chemical name: "4-
(Bromomethyl)heptane".

List all components and their approximate percentages if it is a mixed waste stream.

Storage of Waste:

Store the waste container in a designated satellite accumulation area.

Keep the container closed except when adding waste.

Disposal:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b182186?utm_src=pdf-body-img
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/product/b182186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for pickup and disposal through your institution's EHS office. Do not pour 4-
(Bromomethyl)heptane down the drain.

Generate Chemical Waste

Segregate as Halogenated Organic Waste

Use Designated, Labeled Container

Store in Satellite Accumulation Area

Request Pickup via EHS Office

Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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